Cas no 103473-99-0 (Methyl 2-(2-Chloro-6-fluorophenyl)acetate)

• Product name: Methyl 2-(2-Chloro-6-fluorophenyl)acetate
• CAS No: 103473-99-0
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD00800607
• CID: 237188
• PubChem ID: 2733232

Methyl 2-(2-Chloro-6-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-fluorophenylacetate
• Benzeneacetic acid, 2-chloro-6-fluoro-, methyl ester
• methyl 2-(2-chloro-6-fluorophenyl)acetate
• Methyl 2-chloro-6-fluorophenylacetate,99%
• SCHEMBL838467
• STL301866
• DTXSID30369798
• PBWURASHXOJZGA-UHFFFAOYSA-N
• NS-02093
• CS-0339733
• methyl2-(2-chloro-6-fluorophenyl)acetate
• 103473-99-0
• methyl (2-chloro-6-fluorophenyl)acetate
• AKOS008904496
• MFCD00800607
• Methyl 2-(2-Chloro-6-fluorophenyl)acetate

• MDL： MFCD00800607
• Inchi： 1S/C9H8ClFO2/c1-13-9(12)5-6-7(10)3-2-4-8(6)11/h2-4H,5H2,1H3
• InChI Key： PBWURASHXOJZGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(=O)OC)F

Computed Properties

• Exact Mass: 202.02000
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.2875 (estimate)
• Refractive Index: 1.5065-1.5085
• PSA: 26.30000
• LogP: 2.19460
• Solubility: Not available

Methyl 2-(2-Chloro-6-fluorophenyl)acetate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Methyl 2-(2-Chloro-6-fluorophenyl)acetate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Methyl 2-(2-Chloro-6-fluorophenyl)acetate

Methyl 2-(2-Chloro-6-fluorophenyl)acetate: A Comprehensive Overview

Methyl 2-(2-Chloro-6-fluorophenyl)acetate, also known by its CAS number 103473-99-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a methyl ester group attached to a substituted acetate, with a phenyl ring bearing chlorine and fluorine substituents. These substituents play a crucial role in modulating the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of Methyl 2-(2-Chloro-6-fluorophenyl)acetate in the synthesis of bioactive molecules. The presence of halogens on the aromatic ring enhances its electronic properties, making it a valuable intermediate in the construction of complex organic frameworks. Researchers have explored its use in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and antiviral therapies.

The synthesis of Methyl 2-(2-Chloro-6-fluorophenyl)acetate involves multi-step reactions, often employing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. The choice of reagents and reaction conditions is critical to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.

In terms of biological activity, Methyl 2-(2-Chloro-6-fluorophenyl)acetate has shown promising results in preclinical studies. Its ability to inhibit certain enzymes involved in inflammatory pathways suggests potential applications in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its fluorinated structure contributes to improved pharmacokinetic properties, enhancing its bioavailability and reducing toxicity.

The integration of computational chemistry tools has further elucidated the molecular mechanisms underlying the activity of Methyl 2-(2-Chloro-6-fluorophenyl)acetate. Molecular docking studies have revealed key interactions between the compound and target proteins, providing insights into its mode of action. These findings have guided further optimization efforts, paving the way for more potent derivatives.

In conclusion, Methyl 2-(2-Chloro-6-fluorophenyl)acetate stands as a testament to the ongoing advancements in organic synthesis and drug discovery. Its unique chemical structure and versatile properties make it a valuable asset in both academic research and industrial applications. As research continues to uncover new dimensions of its utility, this compound is poised to play an increasingly significant role in the development of innovative therapeutic agents.